Cas no 2229252-46-2 (2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide)

• Product Name: 2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide
• CAS No: 2229252-46-2
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• CID: 6139147
• PubChem ID: 165637163
• Update Time: 2025-06-12

2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide
• [2-(piperidin-1-yl)pyridin-3-yl]methanesulfonamide
• EN300-1987179
• 2229252-46-2

• Inchi： 1S/C11H17N3O2S/c12-17(15,16)9-10-5-4-6-13-11(10)14-7-2-1-3-8-14/h4-6H,1-3,7-9H2,(H2,12,15,16)
• InChI Key： QIVOPRWAWJBCJB-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CN=C1N1CCCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 255.10414797g/mol
• Monoisotopic Mass: 255.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide

Introduction to 2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide (CAS No. 2229252-46-2)

2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2229252-46-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This sulfonamide derivative features a unique structural motif combining a piperidine ring with a pyridine moiety, linked through a methanesulfonyl group. Such structural features are often exploited in the design of bioactive molecules, particularly in the development of small-molecule inhibitors targeting various biological pathways.

The sulfonamide functional group, characterized by the -SO₂NH₂ moiety, is well-documented for its broad spectrum of biological activities. Historically, sulfonamides have been pivotal in the treatment of bacterial infections due to their ability to inhibit bacterial growth by competing with para-aminobenzoic acid (PABA) in enzymatic processes. Beyond antimicrobial applications, sulfonamides have also shown promise in other therapeutic areas, including anti-inflammatory, antiviral, and anticancer therapies. The presence of both piperidine and pyridine rings in 2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide introduces additional potential for selective binding to biological targets, enhancing its pharmacological profile.

Recent advancements in computational chemistry and structure-based drug design have facilitated the exploration of novel sulfonamide derivatives like 2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide. Molecular docking studies have indicated that this compound may exhibit inhibitory activity against enzymes involved in cancer metabolism and signal transduction. Specifically, the piperidine ring is known to enhance solubility and metabolic stability, while the pyridine moiety can interact with aromatic residues in protein binding pockets. These characteristics make 2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide a promising candidate for further investigation.

In vitro studies have begun to elucidate the mechanistic potential of 2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide. Initial experiments suggest that it may disrupt key pathways involved in tumor proliferation and angiogenesis. For instance, interactions with tyrosine kinase receptors, which are critical for cell signaling in cancer cells, have been observed using biochemical assays. Additionally, preliminary toxicity profiles indicate that the compound exhibits moderate solubility in aqueous buffers, suggesting potential for oral or intravenous administration depending on formulation optimization.

The synthesis of 2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide involves multi-step organic transformations, including nucleophilic substitution reactions and sulfonylation processes. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the core piperidine-pyridine scaffold efficiently. These synthetic strategies not only improve yield but also allow for facile introduction of structural modifications, enabling rapid diversification of the chemical library for high-throughput screening.

Parallel developments in analytical chemistry have enabled precise characterization of 2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. High-resolution NMR data confirm the connectivity and stereochemistry of the molecule, while MS analysis provides insights into fragmentation patterns useful for structural confirmation. Single-crystal X-ray diffraction studies have further elucidated its molecular packing and intermolecular interactions, which are critical for understanding its physicochemical properties.

The pharmacokinetic behavior of 2-(piperidin-1-yl)pyridin-3-ylmethanesulfonamide is under active investigation to optimize its therapeutic index. Preliminary pharmacokinetic studies suggest moderate oral bioavailability coupled with a reasonable half-life, indicating potential for once-daily dosing regimens. However, challenges related to metabolic stability and potential drug-drug interactions remain areas of focus for further research. Computational modeling has been instrumental in predicting metabolic pathways and identifying key enzymes involved in its degradation.

Comparative studies with structurally related sulfonamides have provided valuable insights into the SAR (Structure-Affinity Relationship) landscape of this class of compounds. By systematically varying substituents on the piperidine and pyridine rings, researchers aim to identify modifications that enhance potency while minimizing off-target effects. Such efforts are guided by bioinformatics tools that integrate experimental data with theoretical predictions to accelerate hit-to-drug discovery processes.

The regulatory landscape for novel pharmaceutical compounds like 2-(piperidin-1-yipyridin-pyridinesulfonylamide) is evolving to accommodate innovative drug development approaches. Regulatory agencies now encourage adaptive clinical trial designs that allow for real-time data analysis and rapid decision-making based on interim results. This flexibility has expedited the development pipeline for promising candidates such as CAS No 2229252 46 2, enabling faster progression from preclinical to clinical phases when safety and efficacy thresholds are met early in testing.

The economic implications of developing novel therapeutics derived from compounds like CAS No 2229252 46 2 are significant for both industry stakeholders and healthcare systems worldwide. As healthcare costs continue to rise due to aging populations and increasing prevalence of chronic diseases, innovative small-molecule drugs offer cost-effective solutions compared to biologics or surgical interventions. Investment in research programs focused on such compounds represents a strategic imperative for pharmaceutical companies seeking sustainable growth opportunities.